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Compound of Interest

Compound Name: Methyl 4-hydroxyphenylacetate

Cat. No.: B046666

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical and experimental overview of Methyl 4-
hydroxyphenylacetate, a naturally occurring phenolic compound.[1][2][3] While direct
comparative studies detailing the antioxidant and anti-inflammatory performance of Methyl 4-
hydroxyphenylacetate against other specific alternatives are limited in the currently available
literature, this document synthesizes the existing data on its properties and the activities of
structurally related compounds. It also presents detailed experimental protocols for key
biological assays to facilitate further research and comparative analysis.

Physicochemical Properties

A foundational aspect of experimental design is the understanding of the test compound's
physical and chemical characteristics. Methyl 4-hydroxyphenylacetate is a methyl ester
formed from the condensation of the carboxyl group of 4-hydroxyphenylacetic acid with
methanol.[1][2][3]
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Property Value Reference
Molecular Formula CoH1003 [4]
Molecular Weight 166.17 g/mol [4]
Appearance White to pale yellow crystals [2]

Melting Point 55-58 °C [1112]
Boiling Point 162-163 °C at 5 mmHg [2]

- Soluble in ether, alcohol, and
Solublity chloroform

Biological Activity and Comparative Context

Methyl 4-hydroxyphenylacetate has been identified as a natural product, isolated from the
mangrove-derived fungus Eupenicillium sp. HJ002 and Penicillium chrysogenum.[1][2] It is also
known to inhibit the activity of the tobacco mosaic virus.[2]

Antioxidant Activity

The antioxidant potential of phenolic compounds is a key area of investigation. While specific
IC50 values for Methyl 4-hydroxyphenylacetate in standard antioxidant assays like DPPH
and ABTS were not readily available in the reviewed literature, we can infer its potential activity
based on its chemical structure and studies on related compounds. The phenolic hydroxyl
group in its structure is a key determinant of antioxidant activity, acting as a hydrogen donor to
neutralize free radicals.

A study on 4-hydroxyphenylacetic acid amides, which are structurally similar, demonstrated
potent inhibition of lipid peroxidation and significant DPPH radical scavenging activities.[5] This
suggests that derivatives of 4-hydroxyphenylacetic acid, including the methyl ester, are likely to
possess antioxidant properties. For a practical comparison, the 1C50 values of other well-
known antioxidants in the DPPH assay are provided below.
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Compound DPPH Assay IC50 (ug/mL) Reference
Ascorbic Acid ~5.83 [6]

Gallic Acid ~6.08 [6]

Methyl Gallate ~7.48 [6]

Trolox ~3.77

Anti-inflammatory Activity

The anti-inflammatory potential of phenolic compounds is often attributed to their ability to
inhibit enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX) and
lipoxygenases (LOX). Direct experimental data on the COX or LOX inhibitory activity of Methyl
4-hydroxyphenylacetate is not currently available.

However, its precursor, 4-hydroxyphenylacetic acid, has been shown to be a major metabolite
of polyphenols and is involved in antioxidative actions that can mitigate inflammation.[7] For
context, a study on synthetic derivatives of methyl gallate demonstrated their potential to
reduce inflammation in an animal model by inhibiting LOX and regulating the expression of
COX-2 and pro-inflammatory cytokines.[8][9] The IC50 values for COX-1 and COX-2 inhibition
by various synthetic compounds show a wide range, highlighting the importance of specific
structural features for activity and selectivity.[10][11][12]

Experimental Protocols

To facilitate standardized evaluation and comparison, detailed methodologies for key in vitro
and in vivo assays are provided below.

Synthesis of Methyl 4-hydroxyphenylacetate

A common method for the synthesis of Methyl 4-hydroxyphenylacetate involves the
esterification of 4-hydroxyphenylacetic acid with methanol in the presence of an acid catalyst,
such as thionyl chloride (SOCI2).

Diagram: Synthesis Workflow of Methyl 4-hydroxyphenylacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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